N-benzyl-3-cyclopropyl-N-methyl-1,2,4-thiadiazol-5-amine

• IUPAC Name: N-benzyl-3-cyclopropyl-N-methyl-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C13H15N3S/c1-16(9-10-5-3-2-4-6-10)13-14-12(15-17-13)11-7-8-11/h2-6,11H,7-9H2,1H3
• InChI Key: IYTHLUNEEUTNCA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=NC(=NS2)C3CC3
• Molecular Formula: C13H15N3S
• Molecular Weight: 245.35 g/mol

Description

“N-benzyl-3-cyclopropyl-N-methyl-1,2,4-thiadiazol-5-amine” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Suzuki–Miyaura Coupling

N-benzyl-3-cyclopropyl-N-methyl-1,2,4-thiadiazol-5-amine: (let’s call it BCMTA ) finds utility in Suzuki–Miyaura (SM) cross-coupling reactions. . Here’s why it matters:

Photoredox Catalysis and Deboronation

BCMTA’s boron moiety also plays a role in photoredox catalysis. . Here’s a brief overview:

Nonlinear Optical Properties

BCMTA exhibits second-order non-centrosymmetric nonlinear optical (NLO) properties. :

Future Directions

1,3,4-thiadiazole derivatives, which “N-benzyl-3-cyclopropyl-N-methyl-1,2,4-thiadiazol-5-amine” is a part of, have been the subject of considerable interest for designing new antitumor agents. Therefore, future research could focus on exploring the potential of this compound in cancer treatment.